N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide
• InChI: InChI=1S/C13H8ClN3OS/c14-8-5-6-15-10(7-8)12(18)17-13-16-9-3-1-2-4-11(9)19-13/h1-7H,(H,16,17,18)
• InChI Key: PGYOUIZJRBSTOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)C3=NC=CC(=C3)Cl
• Molecular Formula: C13H8ClN3OS
• Molecular Weight: 289.74 g/mol

Description

N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide, also known as BPTC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPTC is a heterocyclic compound that contains a benzothiazole ring and a pyridine ring, making it an interesting molecule for researchers to study.

Mechanism of Action

N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide's mechanism of action involves the inhibition of the GluN2B subunit of the NMDA receptor. The NMDA receptor is a type of ionotropic glutamate receptor that is involved in the regulation of synaptic plasticity and memory formation. The GluN2B subunit is specifically involved in the regulation of long-term potentiation (LTP), which is a process that underlies learning and memory. N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide selectively inhibits the GluN2B subunit, which leads to a reduction in LTP and an improvement in memory consolidation.
Biochemical and Physiological Effects:
N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide's biochemical and physiological effects have been extensively studied in animal models. In rats, N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide has been shown to improve spatial memory and object recognition memory. N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide has also been shown to reduce anxiety-like behavior in rats. In addition, N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide is its selectivity for the GluN2B subunit of the NMDA receptor, which makes it a useful tool for studying the role of this subunit in various physiological processes. However, one limitation of N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide. One area of research is the development of new drugs based on N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide's structure that can selectively target the GluN2B subunit of the NMDA receptor. Another area of research is the investigation of N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide's potential as a treatment for neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Finally, there is a need for further research on N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide's mechanism of action and its effects on various physiological processes.

Synthesis Methods

The synthesis of N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide involves a multi-step process that starts with the reaction of 2-aminobenzothiazole with 4-chloro-2-pyridinecarboxylic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then treated with acetyl chloride and triethylamine to obtain the final product, N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide. The yield of this synthesis method is reported to be around 50-60%.

Scientific Research Applications

N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide has been extensively studied in the field of neuroscience due to its potential as a modulator of glutamate receptors. Glutamate receptors are involved in various physiological processes such as learning and memory, and their dysfunction has been implicated in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide has been shown to selectively inhibit the activity of the GluN2B subunit of the N-methyl-D-aspartate (NMDA) receptor, which is involved in synaptic plasticity and memory formation. This selective inhibition makes N-(1,3-benzothiazol-2-yl)-4-chloropyridine-2-carboxamide a promising candidate for the development of new drugs for the treatment of neurological disorders.